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Compound of Interest

Compound Name: FK-788

Cat. No.: B1243076

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling, operation, and disposal of FK-
788 (CAS 227951-89-5), a potent prostacyclin (PGIz) and IP receptor agonist. Given the
absence of a specific Safety Data Sheet (SDS) for FK-788, the following recommendations are
based on best practices for handling potent, research-grade bicyclic compounds.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure and ensure personal safety
when working with FK-788. The selection of PPE should be based on a thorough risk
assessment of the specific procedures being performed.
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PPE Category

Recommended Equipment

Specifications and
Rationale

Eye Protection

Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles.

Hand Protection

Nitrile gloves

Provides a barrier against skin
contact. Double-gloving is
recommended for enhanced
protection, especially when
handling concentrated

solutions.

Body Protection

Laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood

Minimizes inhalation of any
aerosols or dust. For
procedures with a high risk of
aerosolization, a fitted

respirator may be necessary.

Operational and Disposal Plans

Handling and Storage:

e Engineering Controls: All work with FK-788, especially the handling of stock solutions and

weighing of the solid compound, should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

o Storage: FK-788 should be stored in a tightly sealed, clearly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials.

e Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Spill Management:

o Evacuate: Clear the immediate area of all personnel.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/product/b1243076?utm_src=pdf-body
https://www.benchchem.com/product/b1243076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Ventilate: Ensure the area is well-ventilated.
o Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

o Collect: Carefully sweep or scoop up the absorbed material into a designated, labeled waste
container.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
o Dispose: Treat all spill cleanup materials as hazardous waste.
Disposal Plan:

All waste materials contaminated with FK-788, including empty containers, contaminated PPE,
and spill cleanup materials, must be disposed of as hazardous chemical waste.

o Segregation: Collect all FK-788 waste in a dedicated, properly labeled, and sealed container.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical
name "FK-788," and any other relevant hazard information.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not dispose of FK-788 down the drain or in regular trash.

Quantitative Data

The biological activity of FK-788 as a PGIz and IP receptor agonist has been quantified,
providing key metrics for its potency.
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Parameter Value Description

The half-maximal inhibitory

concentration, indicating the
ICso 18 nM concentration of FK-788

required to inhibit 50% of a

specific biological process.

The inhibition constant,
representing the binding
affinity of FK-788 to the human

Ki 20 nM

recombinant IP receptor.

PGIz Signaling Pathway

FK-788 functions as an agonist for the prostacyclin (IP) receptor. The binding of FK-788 to this
G-protein coupled receptor initiates a signaling cascade that leads to various physiological
effects, primarily vasodilation and inhibition of platelet aggregation.
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Caption: PGIz Signaling Pathway Activated by FK-788.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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